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Compound of Interest

2-Amino-5-lodopyridine-3-
Carbaldehyde

Cat. No.: B1285547

Compound Name:

An In-depth Technical Guide to 2-Amino-5-
lodopyridine-3-Carbaldehyde

For researchers, medicinal chemists, and professionals in drug development, 2-Amino-5-
lodopyridine-3-Carbaldehyde is a heterocyclic compound of significant interest. Its unique
trifunctionalized pyridine scaffold, featuring an amino group, an iodine atom, and a
carbaldehyde moiety, makes it a versatile building block in the synthesis of complex organic
molecules and novel pharmaceutical agents. This guide provides a comprehensive overview of
its chemical structure, properties, and potential applications.

Chemical Structure and IUPAC Name

The chemical structure of 2-Amino-5-lodopyridine-3-Carbaldehyde is characterized by a
pyridine ring substituted at the 2-, 3-, and 5-positions. The systematic International Union of
Pure and Applied Chemistry (IUPAC) name for this compound is 2-amino-5-iodopyridine-3-
carbaldehyde.[1]

The structure can be represented by the SMILES string: Nc1ncc(l)cc1C=0.

Physicochemical Properties

A summary of the key quantitative data for 2-Amino-5-lodopyridine-3-Carbaldehyde is
presented in the table below, facilitating easy reference and comparison.
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Property Value Source(s)

Molecular Formula CeHsIN20 [1]

Molecular Weight 248.02 g/mol [1]

CAS Number 578007-67-7 [1]

Appearance Solid

Melting Point 164.8-166.6 °C N/A

Boiling Point 360.5 °C at 760 mmHg N/A

Density 2.089 g/cm3 N/A
Synthetic Approaches

While specific, detailed experimental protocols for the synthesis of 2-Amino-5-lodopyridine-3-
Carbaldehyde are not extensively documented in publicly available literature, a plausible
synthetic route can be conceptualized based on established organic chemistry principles and
synthesis of analogous compounds.[2][3] A potential experimental workflow could involve the
selective formylation of 2-amino-5-iodopyridine.

Below is a generalized experimental workflow for a potential synthesis route.
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A potential synthetic workflow for 2-Amino-5-lodopyridine-3-Carbaldehyde.

Experimental Protocol Outline:

e Lithiation: Dissolve 2-amino-5-iodopyridine in an anhydrous aprotic solvent (e.g., THF) under
an inert atmosphere (e.g., Argon) and cool to a low temperature (e.g., -78 °C). Add an
organolithium reagent, such as n-butyllithium, dropwise to effect lithiation at the 3-position.
The amino group may require protection prior to this step.
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o Formylation: Introduce a formylating agent, such as N,N-dimethylformamide (DMF), to the
reaction mixture.

e Quenching and Workup: After the reaction is complete, quench the reaction with a suitable
agueous solution. Extract the product into an organic solvent.

« Purification: Purify the crude product using column chromatography on silica gel to yield the
desired 2-Amino-5-lodopyridine-3-Carbaldehyde.

Applications in Drug Discovery and Organic
Synthesis

2-Amino-5-lodopyridine-3-Carbaldehyde is a valuable intermediate in the synthesis of a wide
range of more complex molecules.[4] Its three distinct functional groups offer multiple points for
chemical modification, making it a versatile scaffold for building diverse chemical libraries. The
amino group can be acylated or alkylated, the aldehyde can undergo condensation and
addition reactions, and the iodo group is amenable to various cross-coupling reactions (e.g.,
Suzuki, Sonogashira, Buchwald-Hartwig).

The following diagram illustrates the role of this compound as a key building block in the
synthesis of diverse molecular architectures with potential therapeutic applications.
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Versatility of 2-Amino-5-lodopyridine-3-Carbaldehyde as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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